Cas no 1804455-24-0 (4-Amino-2,5-bis(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2,5-bis(trifluoromethyl)pyridine
• CAS No: 1804455-24-0
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4908390
• Update Time: 2025-10-21

4-Amino-2,5-bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-bis(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-6(9,10)3-2-15-5(1-4(3)14)7(11,12)13/h1-2H,(H2,14,15)
• InChI Key： JFSFJOSPPDCIHO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,5-bis(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0)

4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators due to its electron-withdrawing properties.

The compound’s trifluoromethyl groups enhance its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. This aligns with the growing demand for fluorinated compounds in the development of next-generation therapeutics. A surge in Google searches for terms like "fluorinated pyridine derivatives" and "CF3-substituted heterocycles" reflects the scientific community’s interest in such scaffolds. Additionally, its CAS No. 1804455-24-0 is frequently queried in patent databases, underscoring its commercial relevance.

From a synthetic perspective, 4-Amino-2,5-bis(trifluoromethyl)pyridine is often synthesized via nucleophilic aromatic substitution or cross-coupling reactions. Its regioselective functionalization allows for further derivatization, making it a versatile building block in organic synthesis. Recent publications highlight its utility in constructing kinase inhibitors, a hot topic in oncology research. This ties into broader trends like personalized medicine and targeted cancer therapies, which dominate academic and industry discussions.

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous, its fluorinated aromatic nature necessitates proper waste disposal protocols to mitigate ecological impact. Queries such as "green chemistry approaches for fluorinated compounds" and "sustainable synthesis of pyridine derivatives" are rising, reflecting the shift toward eco-friendly practices in chemical manufacturing.

In summary, 4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0) exemplifies the intersection of structural innovation and practical application in contemporary chemistry. Its role in advancing pharmaceutical research and alignment with sustainability goals ensures its continued relevance in scientific and industrial arenas.